Cas no 308287-33-4 (3-(2,5-dimethoxyphenyl)prop-2-enal)

3-(2,5-Dimethoxyphenyl)prop-2-enal is a synthetic aromatic aldehyde featuring a conjugated propenal group attached to a dimethoxyphenyl ring. This compound is of interest in organic synthesis due to its reactive α,β-unsaturated carbonyl structure, which enables participation in Michael additions, cyclizations, and other condensation reactions. The electron-donating methoxy groups enhance the aromatic system’s reactivity, making it a versatile intermediate for pharmaceuticals, agrochemicals, and fine chemicals. Its well-defined structure and stability under controlled conditions ensure consistent performance in multi-step syntheses. The compound is typically handled under inert conditions to preserve its integrity, and its purity is critical for achieving high yields in downstream applications.
3-(2,5-dimethoxyphenyl)prop-2-enal structure
308287-33-4 structure
Product Name:3-(2,5-dimethoxyphenyl)prop-2-enal
CAS No:308287-33-4
MF:C11H12O3
MW:192.211183547974
CID:5958640
PubChem ID:5381129
Update Time:2025-06-07

3-(2,5-dimethoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal, 3-(2,5-dimethoxyphenyl)-, (2E)-
    • 3-(2,5-Dimethoxyphenyl)acrylaldehyde
    • SCHEMBL2121298
    • 33538-93-1
    • NSC-110720
    • EN300-1838673
    • NSC110720
    • 308287-33-4
    • 2,5-dimethoxycinnamaldehyde
    • DTXSID80419035
    • CS-0349880
    • 3-(2,5-dimethoxyphenyl)prop-2-enal
    • Inchi: 1S/C11H12O3/c1-13-10-5-6-11(14-2)9(8-10)4-3-7-12/h3-8H,1-2H3/b4-3+
    • InChI Key: QODHTNANDXLRSB-ONEGZZNKSA-N
    • SMILES: C(=O)/C=C/C1=CC(OC)=CC=C1OC

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.093±0.06 g/cm3(Predicted)
  • Boiling Point: 343.1±27.0 °C(Predicted)

3-(2,5-dimethoxyphenyl)prop-2-enal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420550-50mg
3-(2,5-Dimethoxyphenyl)acrylaldehyde
308287-33-4 98%
50mg
¥11880.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420550-100mg
3-(2,5-Dimethoxyphenyl)acrylaldehyde
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¥12434.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420550-250mg
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308287-33-4 98%
250mg
¥13010.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420550-500mg
3-(2,5-Dimethoxyphenyl)acrylaldehyde
308287-33-4 98%
500mg
¥13572.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420550-1g
3-(2,5-Dimethoxyphenyl)acrylaldehyde
308287-33-4 98%
1g
¥14126.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1420550-2.5g
3-(2,5-Dimethoxyphenyl)acrylaldehyde
308287-33-4 98%
2.5g
¥27698.00 2024-08-02
Enamine
EN300-1838673-0.05g
3-(2,5-dimethoxyphenyl)prop-2-enal
308287-33-4
0.05g
$227.0 2023-09-19
Enamine
EN300-1838673-0.1g
3-(2,5-dimethoxyphenyl)prop-2-enal
308287-33-4
0.1g
$238.0 2023-09-19
Enamine
EN300-1838673-0.25g
3-(2,5-dimethoxyphenyl)prop-2-enal
308287-33-4
0.25g
$249.0 2023-09-19
Enamine
EN300-1838673-0.5g
3-(2,5-dimethoxyphenyl)prop-2-enal
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0.5g
$260.0 2023-09-19
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